Cas no 90580-45-3 ( )

• Product Name: &nbsp
• CAS No: 90580-45-3
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 994958
• PubChem ID: 430662
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-ol
• 2-Naphthalenol, [2.alpha.,3.beta.,4a.alpha.,8a.beta.]-
• NSC-280747
• DTXSID60330577
• NSC280747
• 90580-45-3
•  

• Inchi： 1S/C16H22O/c17-16-11-14-9-5-4-8-13(14)10-15(16)12-6-2-1-3-7-12/h1-3,6-7,13-17H,4-5,8-11H2
• InChI Key： MBQJZAUCWNRGBR-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC=CC=2)CC2CCCCC2C1

Computed Properties

• Exact Mass: 230.167
• Monoisotopic Mass: 230.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.048
• Boiling Point: 364.5°C at 760 mmHg
• Flash Point: 144.7°C
• Refractive Index: 1.552
• PSA: 20.23000
• LogP: 3.73130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives